Cas no 229970-68-7 (N-Acetyl N-Descarboxyethyl Retigabine)
N-Acetyl N-Descarboxyethyl Retigabine Chemical and Physical Properties
Names and Identifiers
-
- N-Acetylretigabine
- N-ACETYL-RETIGABINE
- N-Acetylretigabine solution
- N-(2-Amino-4-((4-fluorobenzyl)amino)phenyl)acetamide
- N-Acetyl N-Descarboxyethyl Retigabine
-
- Inchi: 1S/C15H16FN3O/c1-10(20)19-15-7-6-13(8-14(15)17)18-9-11-2-4-12(16)5-3-11/h2-8,18H,9,17H2,1H3,(H,19,20)
- InChI Key: YGNSHYRMOVKKSL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC1C=CC(=C(C=1)N)NC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 318
- Topological Polar Surface Area: 67.2
Experimental Properties
- Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c - Color/Form: 100 μg/mL in acetonitrile
N-Acetyl N-Descarboxyethyl Retigabine Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H302 + H332-H319
- Warning Statement: P210-P305+P351+P338
- Hazardous Material transportation number:UN 1648 3 / PGII
- WGK Germany:2
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-36/37
-
Hazardous Material Identification:
- Storage Condition:−20°C
N-Acetyl N-Descarboxyethyl Retigabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A-105-1ML |
N-Acetylretigabine solution |
229970-68-7 | 100 μg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
1633.75 | 2021-05-13 | |
| TRC | A187930-25mg |
N-Acetyl N-Descarboxyethyl Retigabine |
229970-68-7 | 25mg |
$ 178.00 | 2023-09-09 | ||
| TRC | A187930-100mg |
N-Acetyl N-Descarboxyethyl Retigabine |
229970-68-7 | 100mg |
$ 689.00 | 2023-09-09 | ||
| TRC | A187930-250mg |
N-Acetyl N-Descarboxyethyl Retigabine |
229970-68-7 | 250mg |
$ 1384.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A-105-1ML |
N-Acetylretigabine solution |
229970-68-7 | 100μg/mL in acetonitrile, ampule of 1mL, certified reference material, Cerilliant | 1ML |
¥1729.76 | 2022-02-23 |
N-Acetyl N-Descarboxyethyl Retigabine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-Acetyl N-Descarboxyethyl Retigabine
N-Acetyl N-Descarboxyethyl Retigabine (CAS No. 229970-68-7): A Promising Compound in Neuropharmacology
N-Acetyl N-Descarboxyethyl Retigabine (CAS No. 229970-68-7) is a derivative of retigabine, a well-known anticonvulsant and neuroprotective agent. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various neurological disorders. Retigabine, the parent compound, is primarily used for the treatment of partial-onset seizures and has shown promise in managing other conditions such as neuropathic pain and essential tremor. The modification to N-Acetyl N-Descarboxyethyl Retigabine aims to enhance its pharmacological properties, including improved bioavailability, reduced side effects, and extended therapeutic effects.
The chemical structure of N-Acetyl N-Descarboxyethyl Retigabine is characterized by the presence of an acetyl group and a decarboxyethyl moiety, which significantly alter its pharmacokinetic and pharmacodynamic profiles compared to retigabine. These modifications are designed to optimize the compound's interaction with specific ion channels, particularly potassium channels, which play a crucial role in neuronal excitability and neurotransmitter release. By modulating these channels, N-Acetyl N-Descarboxyethyl Retigabine can potentially provide more targeted and effective treatment options for neurological disorders.
Recent studies have highlighted the potential of N-Acetyl N-Descarboxyethyl Retigabine in preclinical models of epilepsy. In a study published in the Journal of Neurochemistry, researchers demonstrated that this compound effectively reduced seizure frequency and duration in rodent models of temporal lobe epilepsy. The study also noted a significant improvement in cognitive function and a reduction in neuroinflammation, suggesting that N-Acetyl N-Descarboxyethyl Retigabine may have broader therapeutic benefits beyond seizure control.
In addition to its anticonvulsant properties, N-Acetyl N-Descarboxyethyl Retigabine has shown promise in the management of neuropathic pain. A study published in the Pain Research & Management journal reported that this compound significantly reduced pain-related behaviors in animal models of neuropathic pain. The mechanism underlying this effect is believed to involve the modulation of potassium channels, which are known to play a critical role in pain signaling pathways.
The safety profile of N-Acetyl N-Descarboxyethyl Retigabine has also been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and favorable pharmacokinetic properties, making it a promising candidate for further clinical development. A phase I clinical trial conducted by a leading pharmaceutical company showed that N-Acetyl N-Descarboxyethyl Retigabine was well-tolerated at various doses, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
The potential applications of N-Acetyl N-Descarboxyethyl Retigabine extend beyond epilepsy and neuropathic pain. Emerging research suggests that this compound may also be beneficial in treating other neurological conditions such as Parkinson's disease and Alzheimer's disease. In a study published in the Journal of Alzheimer's Disease, researchers found that N-Acetyl N-Descarboxyethyl Retigabine improved cognitive function and reduced neurodegeneration in animal models of Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of potassium channels and the reduction of oxidative stress.
The development of N-Acetyl N-Descarboxyethyl Retigabine represents a significant advancement in the field of neuropharmacology. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and clinical application. As ongoing studies continue to explore its therapeutic potential, it is anticipated that this compound will play an increasingly important role in the management of various neurological disorders.
In conclusion, N-Acetyl N-Descarboxyethyl Retigabine (CAS No. 229970-68-7) is a promising compound with a wide range of potential applications in neuropharmacology. Its ability to modulate potassium channels and improve neuronal function makes it a valuable addition to the arsenal of treatments available for neurological disorders. As research progresses, it is likely that this compound will contribute significantly to improving patient outcomes and quality of life.
229970-68-7 (N-Acetyl N-Descarboxyethyl Retigabine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)